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Compound of Interest

Compound Name: Barium phosphate

Cat. No.: B080940 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical protocols for the handling and disposal

of barium phosphate, ensuring the well-being of researchers and the integrity of your work.

Adherence to these guidelines is mandatory for all personnel working with this compound.

Barium phosphate presents a moderate health hazard, primarily through inhalation and

ingestion. It can cause irritation to the skin and eyes.[1] Chronic exposure may lead to effects

on the respiratory system. Therefore, strict observance of safety measures is paramount.

Operational Plan: From Receipt to Use
A systematic approach to handling barium phosphate minimizes risk. The following step-by-

step procedures must be followed:

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

Keep containers tightly closed when not in use.[3][4]

Preparation and Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b080940?utm_src=pdf-interest
https://www.benchchem.com/product/b080940?utm_src=pdf-body
https://www.benchchem.com/product/b080940?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/58_1694923772_BARIUMPHOSPHATE-CASNO.-13517-08-3-MSDS.pdf
https://www.benchchem.com/product/b080940?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA2264136&productDescription=BARIUM+METAPHOSPHATE+90%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-IN11857.pdf
https://sds.chemtel.net/docs/Asbury%20Carbons%20Inc-0001931/Site%20SDS/Barium%20sulfate%20MSDS%20(Marfred%20Barite%2016%20pt%20msds%20CDN%20BaS04%209%2015%20r2).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All handling of barium phosphate powder must be conducted in a certified chemical fume

hood to avoid dust generation and inhalation.[5]

Ensure an eyewash station and safety shower are readily accessible.[5][6]

Before handling, all personnel must be equipped with the required Personal Protective

Equipment (PPE) as detailed in the table below.

During Use:

Avoid the formation of dust.[1] Use techniques such as gentle scooping and careful

transfer.

Do not eat, drink, or smoke in the laboratory area where barium phosphate is being

handled.[3]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end

of the workday.[1][3]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE for handling barium phosphate.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.[1][4]

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[1][5]

Prevents skin contact and

irritation.[1]

Body Protection A flame-resistant lab coat.[7]
Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved particulate

respirator (e.g., N95) is

required when handling the

powder outside of a fume hood

or if dust is generated.[1]

Prevents inhalation of harmful

dust particles.[1]

Quantitative Data
Property Value Source

Chemical Formula Ba₃(PO₄)₂ [1]

Molecular Weight 601.92 g/mol [1]

OSHA PEL (Permissible

Exposure Limit)
0.5 mg/m³ (as Ba) [8]

ACGIH TLV (Threshold Limit

Value)
0.5 mg/m³ (as Ba) [8]

NIOSH REL (Recommended

Exposure Limit)
0.5 mg/m³ (as Ba)

IDLH (Immediately Dangerous

to Life or Health)
50 mg/m³ (as Ba) [8][9]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[10]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][5][10]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3][5][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Spill: For small spills, carefully sweep up the material, avoiding dust generation, and place it

in a sealed, labeled container for disposal.[1][3] For large spills, evacuate the area and

contact the appropriate emergency response team.[3]

Disposal Plan
All waste containing barium phosphate must be treated as hazardous waste.

Waste Collection:

Collect all barium phosphate waste, including contaminated PPE, in a designated, clearly

labeled, and sealed container.

Do not mix with other waste streams.

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

All disposal activities must be in accordance with local, state, and federal regulations.[3]

Workflow for Safe Handling of Barium Phosphate
Caption: Logical workflow for the safe handling of barium phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b080940?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/58_1694923772_BARIUMPHOSPHATE-CASNO.-13517-08-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA2264136&productDescription=BARIUM+METAPHOSPHATE+90%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-IN11857.pdf
https://sds.chemtel.net/docs/Asbury%20Carbons%20Inc-0001931/Site%20SDS/Barium%20sulfate%20MSDS%20(Marfred%20Barite%2016%20pt%20msds%20CDN%20BaS04%209%2015%20r2).pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B00220%20%20SDS%20%20062123.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25191.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Barium_phosphide_Ba3P2.pdf
https://haz-map.com/Agents/9553
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=321&toxid=57
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=321&toxid=57
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25190B.pdf
https://www.benchchem.com/product/b080940#personal-protective-equipment-for-handling-barium-phosphate
https://www.benchchem.com/product/b080940#personal-protective-equipment-for-handling-barium-phosphate
https://www.benchchem.com/product/b080940#personal-protective-equipment-for-handling-barium-phosphate
https://www.benchchem.com/product/b080940#personal-protective-equipment-for-handling-barium-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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